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Compound of Interest

Compound Name: Perfluoroethylcyclohexane
CAS No.: 335-21-7
Cat. No.: B1207442

Get Quote
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Technical Monograph: Perfluoroethylcyclohexane (PFECH) Functional Class:
Perfluorocarbon (PFC) / Oxygen Therapeutic / 19F-MRI Contrast Agent[1][2]

Executive Summary

This guide serves as a technical deep-dive into Perfluoroethylcyclohexane (PFECH), a cyclic
perfluorocarbon distinguished by its high density, biological inertness, and exceptional gas

solubility.[1][2] Unlike linear perfluorocarbons, PFECH's cyclic structure imparts specific thermal
stability and volatility profiles ideal for Liquid Ventilation (LV) and Organ Preservation protocols.

[1][]

As a Senior Application Scientist, | emphasize that PFECH is not merely a "solvent"; it is a
functional "gas transport matrix." Its utility relies on the Fluorous Effect—the formation of a third
phase distinct from aqueous and organic phases—allowing for unique separation and transport
mechanics.[2]

Part 1: Chemical Identity & Molecular Architecture[1]
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The precise identification of PFECH is critical due to the prevalence of structural isomers in

fluorocarbon chemistry.

Identifier Value / Descriptor

Significance

CAS Number 335-21-7

Primary identifier for the
neutral liquid C8F16.[1]

1,1,2,2,3,3,4,4,5,5-decafluoro-
IUPAC Name 6-

(pentafluoroethyl)cyclohexane

Defines the specific cyclic
structure.[1][2]

Fully fluorinated

Molecular Formula CsFie ]
(Perfluorinated).[1][2]
] High MW contributes to high
Molecular Weight ~400.06 g/mol ]
density.[1][2]
FC(F)(F)C(F)(F)C1(F)C(F
(AFICERCLACE) Machine-readable structure for
SMILES (F)C(F)(F)C(F)(F)C(F) ] )
cheminformatics.[1][2]
(FCL(F)F
"APF" codes often denote
Perfluoro-ethylcyclohexane; F- -~ ]
Synonyms specific commercial grades.[1]

ethylcyclohexane; APF-101.[1]

[2]

Structural Visualization

The following diagram illustrates the core molecular architecture and its relationship to

functional properties.
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Figure 1: Structural decomposition of PFECH showing how the cyclic core and ethyl tail
contribute to its physicochemical profile.[1][2]

Part 2: Physicochemical Mechanics (The "Why")

To use PFECH effectively, one must understand the Fluorous Effect.[2] The C-F bond is the
strongest single bond in organic chemistry, yet the intermolecular Van der Waals forces
between PFC molecules are extremely weak.[2]

The "Molecular Cavity" Mechanism: Because PFECH molecules do not attract each other
strongly, they leave "gaps" or cavities in the liquid structure.[2] Gas molecules (Oz, CO2)
occupy these cavities not by chemical binding (like Hemoglobin) but by physical dissolution
governed strictly by Henry’s Law.[1][2]

Key Physical Data:

Property Value (Approx) Operational Implication

Ideal for organ preservation
Boiling Point 101°C (low evaporation compared to
Perfluorohexane).[1][2]

Critical: PFECH will sink to the
Density 1.83 g/mL bottom of any aqueous
mixture.[1][2]

Extremely low; allows PFECH
Surface Tension ~15 dyn/cm to penetrate collapsed alveoli
in lungs.[1][2]

N Linearly dependent on partial
O:2 Solubility ~40-50 vol%
pressure (p0O2).[1][2]

Immiscible.[1][2] Forms a

Water Solubility <1 ppm o
distinct "Fluorous Phase."[1][2]

Part 3: Biomedical Applications & Workflows
The Two-Layer Method (TLM) for Pancreas Preservation
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PFECH is the gold standard for the Two-Layer Method used in islet cell transplantation.[1][2]
The pancreas floats at the interface between the oxygenated PFECH (bottom) and the
preservation solution (top).[1][2]

Mechanism: PFECH acts as an oxygen reservoir.[1][2][3] Because Oz is highly soluble in
PFECH, it diffuses from the PFECH layer into the pancreas tissue more efficiently than from

agueous media alone.[2]

Liquid Ventilation (Partial - PLV)

In Acute Respiratory Distress Syndrome (ARDS), PFECH can be instilled into the lungs.[1][2][3]
Its high density opens collapsed alveoli (recruitment), while its high Oz solubility facilitates gas
exchange.[1][2]

19F-MRI Contrast Imaging

Fluorine-19 has a spin of 1/2 and 100% natural abundance.[1] Since biological tissues contain
almost no background fluorine, PFECH provides a "hot spot" signal with zero background
noise, making it perfect for tracking labeled cells or imaging inflammation.[1][2]

Experimental Workflow: 19F-MRI Cell Tracking
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Figure 2: Workflow for using PFECH as a tracer in 19F-MRI studies. The lack of endogenous
fluorine ensures high signal-to-noise ratio.[1]

Part 4: Handling & Purification Protocol

The "Invisible Phase" Hazard: Because PFECH is clear, colorless, and odorless, it is easily
mistaken for water.[1][2] However, its density (1.8 g/mL) is the tell-tale sign.[1][2]

Protocol: Recovering PFECH from Biological Samples Goal: Recycle PFECH after organ
preservation (PFECH is expensive).[1][2]
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Phase Separation: Allow the mixture to settle in a separating funnel for 30 minutes. PFECH
will form the bottom layer (heavier than water/blood).[1][2]

Extraction: Drain the bottom fluorocarbon layer.[1][2] Stop immediately when the interface
reaches the stopcock.[2]

Washing: Wash the recovered PFECH with 0.1N NaOH (to remove proteins/lipids), followed
by distilled water.

Drying: Pass the PFECH through a column of anhydrous Sodium Sulfate (NazSOa) to
remove trace water.[1][2]

Distillation (Optional): For high-purity reuse (e.g., MRI), distill at 101°C.

Pro-Tip: PFECH does not dissolve standard laboratory grease.[1][2] Use fluorinated grease

(e.g., Krytox) for ground glass joints, or use Teflon sleeves.[1][2]

Part 5: Safety & Toxicology

Inertness: PFECH is chemically stable and biologically inert.[1][2][4] It is not metabolized by
the liver.[1][2]

Excretion: It is eliminated primarily via exhalation from the lungs.[2]

Vapor Pressure: While lower than Perfluorooctane, PFECH still has measurable vapor
pressure.[1][2] Ensure adequate ventilation to prevent displacement of air in confined spaces
(asphyxiation hazard).[1][2]

Sterilization: PFECH cannot be autoclaved (pressure changes may rupture containers).[1][2]
Sterilize via 0.22 um filtration (using PES or PTFE membranes compatible with
fluorocarbons).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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